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Compound of Interest

Compound Name: Magtrieve(TM)

Cat. No.: B076450

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Magtrieve ™
(Chromium (IV) Oxide), compiled from various safety data sheets and scientific literature. The
information is presented to be a valuable resource for researchers, scientists, and
professionals in drug development who handle this material.

Chemical and Physical Properties

Magtrieve™, a trademark for Chromium (IV) Oxide (CrO2), is a black, synthetic magnetic solid.
[1] It is widely recognized for its utility as an oxidant in organic synthesis. A summary of its key
physical and chemical properties is presented in Table 1.
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Property Value Source

CAS Number 12018-01-8 [2]

EC Number 234-630-4 [2]

Molecular Formula CrOz2 [2]

Molar Mass 83.99 g/mol [2]

Appearance Brown-black powder ESPI Metals SDS
Density 4.85 g/mL at 25 °C [2]

Melting Point >375 °C (decomposes) [2]

Solubility in water Insoluble ESPI Metals SDS
Other Solubilities Soluble in acids ESPI Metals SDS

Hazard Identification and Classification

Magtrieve™ is classified as a hazardous substance. The following table summarizes its
classification under the Globally Harmonized System (GHS) and provides associated hazard
information.
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Classification Code Statement

GHS Pictogram GHSO07 Exclamation mark

Signal Word Warning

Hazard Statement H319 Causes serious eye irritation
Precautionary Statements P264 Wash skin thoroughly after

handling.

P280

Wear eye protection/face

protection.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
present and easy to do.

Continue rinsing.

P337+P313

If eye irritation persists: Get

medical advice/attention.

Source: ESPI Metals Safety Data Sheet

GHS Classification Diagram
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GHS Classification for Magtrieve™ (Chromium (IV) Oxide)

GHSO07
Exclamation Mark

;

Signal Word
Warning

:

Hazard Statement

H319: Causes serious eye irritation

;

Precautionary Statements

P264: Wash skin thoroughly after handling.
P280: Wear eye protection/face protection.
P305+P351+P338: IF IN EYES: Rinse cautiously with water...
P337+P313: If eye irritation persists: Get medical advice/attention.

Click to download full resolution via product page

Caption: GHS hazard classification for Magtrieve™.

Toxicological Information

The primary toxicological concern with Magtrieve™ is its potential for eye irritation. Long-term
exposure to chromium compounds, in general, has been associated with an increased risk of
lung cancer.

A key study on the chronic inhalation toxicity of chromium dioxide was conducted by Lee et al.
(1988). The lowest published toxic concentration (TCLo) from this study is provided in the table
below.
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Paramete . Exposure
Value Species Route . Effects Source
r Duration
Lungs,
Thorax, or
Respiration
6 - other
hours/day, changes;
TCLo 25 mg/m3 Rat Inhalation 5 Lungs, Chemsrc
days/week  Thorax, or
for 2 years Respiration
- changes
in lung
weight

While the specific signaling pathways for Chromium (IV) Oxide are not extensively

documented, a plausible mechanism can be inferred from the well-studied toxicology of

hexavalent chromium (Cr(VI)). The toxicity of chromium compounds is often linked to their

intracellular reduction, which generates reactive oxygen species (ROS) and induces oxidative

stress.

Proposed Cellular Toxicity Pathway of Chromium Compounds

Cell

Reactive Oxygen Species (ROS)

Chromium (I1I)

Intracellular Reduction

Chromium (IV) Oxide

Oxidative Stress Cellular Damage

DNA Damage

Click to download full resolution via product page

Caption: Proposed mechanism of chromium-induced cellular toxicity.
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Experimental Protocols

Objective: To evaluate the long-term effects of inhaled chromium dioxide dust in rats.
Methodology (summarized from the abstract):
e Test Animals: Rats.
e Exposure Groups:
o Control group: 0 mg/ms3
o Low dose group: 0.5 mg/m3 (stabilized and unstabilized CrO2)
o High dose group: 25 mg/m? (stabilized CrO2)
o Exposure Regimen: 6 hours per day, 5 days per week, for 2 years.
o Observations: Pathological changes were monitored, with a focus on lung lesions.
Key Findings:
e At 0.5 mg/ms, the pulmonary responses were consistent with that of a nuisance dust.

e At 25 mg/ms3, more significant lung lesions were observed, including dust-laden
macrophages, thickened alveolar walls, and alveolar bronchiolarization. In female rats,
keratin cysts and cystic keratinizing squamous cell carcinoma were observed.

Experimental Workflow for Chronic Inhalation Study
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Workflow for Chronic Inhalation Toxicity Study of CrOz in Rats

Select Rats

'

Allocate to Exposure Groups
(0, 0.5, 25 mg/m3)

'

Inhalation Exposure
(6h/day, 5d/week, 2 years)

l

Monitor for Pathological Changes

:

Perform Necropsy and Histopathology

:

Analyze Lung Lesions and Other Pathologies

:

Draw Conclusions on Toxicity

Click to download full resolution via product page

Caption: Workflow of the two-year rat inhalation study.

Objective: To utilize Magtrieve™ as an oxidant for the efficient conversion of alcohols to their
corresponding carbonyl compounds under microwave irradiation.
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Methodology:

o Combine 1g of the alcohol substrate, 5g of Magtrieve™, and 20mL of toluene in a microwave
reactor vessel.

« Irradiate the heterogeneous mixture under reflux. The microwave power should be adjusted
to maintain a boiling state.

» After the reaction is complete (typically determined by TLC or GC analysis), cool the mixture.
o Separate the Magtrieve™ from the reaction mixture using a magnet.

o Evaporate the solvent (toluene) from the liquid phase to obtain the crude product.

» Purify the crude product by distillation or crystallization.

Workflow for Microwave-Assisted Oxidation
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Workflow for Microwave-Assisted Oxidation using Magtrieve™

Mix Substrate, Magtrieve™, and Toluene

i

Microwave Irradiation under Reflux

i

Magnetic Separation of Magtrieve™

i

Solvent Evaporation

i

Product Purification

Isolated Carbonyl Compound
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Caption: Workflow for a typical microwave-assisted oxidation reaction.

Handling and Safety Precautions

When handling Magtrieve™, it is essential to use appropriate personal protective equipment to
minimize exposure.

PPE Selection Guide for Handling Magtrieve™
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Personal Protective Equipment (PPE) for Magtrieve™

Handling Magtrieve™ Powder

Eye Protection Hand Protection Respiratory Protection Body Protection

(Safety glasses with side shields or goggles) (Impermeable gloves, e.g., Nitrile) (NIOSH/MSHA approved respirator for dusts) (Lab coat, protective work clothing)
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Spill Response Procedure for Magtrieve™

Isolate Spill Area and Provide Ventilation

l

Wear Appropriate PPE

'

Clean up spill: Avoid raising dust.
Use a HEPA-filtered vacuum or gently scoop.

l

Place spilled material in a properly labeled, closed container

:

Decontaminate spill area

:

Dispose of waste according to regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety Data for
Magtrieve™]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076450#safety-data-sheet-for-magtrieve-tm]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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